Cas no 870135-17-4 (4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine)

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine structure

870135-17-4 structure

Product Name:4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine

CAS No:870135-17-4

MF:C₈H₈ClN₃

MW:181.622220039368

MDL:MFCD09038052

CID:721029

PubChem ID:11672776

Update Time:2024-10-26

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-1,6-dimethyl-1H-imidazo[4,5-c]pyridine
- 1H-IMIDAZO[4,5-C]PYRIDINE, 4-CHLORO-1,6-DIMETHYL-
- 4-chloro-1,6-dimethylimidazo[4,5-c]pyridine
- 4-Chloro-1,6-dimethyl-1H-imidazo[4,5-c]pyridine (ACI)
- EN300-3277252
- F51087
- AKOS006329846
- MFCD09038052
- 870135-17-4
- DTXSID30470373
- AC-27195
- 4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine
- MDL： MFCD09038052
- Inchi： 1S/C8H8ClN3/c1-5-3-6-7(8(9)11-5)10-4-12(6)2/h3-4H,1-2H3
- InChI Key： DNZYJLFFCZVGRL-UHFFFAOYSA-N
- SMILES： ClC1C2N=CN(C=2C=C(C)N=1)C

Computed Properties

Exact Mass: 181.04100
Monoisotopic Mass: 181.0406750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 30.7Å²

Experimental Properties

Density: 1.37
Melting Point: 137-138℃
Boiling Point: 334℃
Flash Point: 156℃
PSA: 30.71000
LogP: 1.93010

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM128923-1g	4-chloro-1,6-dimethyl-1H-imidazo[4,5-c]pyridine	870135-17-4	95%	1g	$***	2023-03-30
TRC	C278750-100mg	4-Chloro-1,6-dimethyl-1H-imidazo[4,5-c]pyridine	870135-17-4		100mg	$ 260.00	2022-04-28
TRC	C278750-250mg	4-Chloro-1,6-dimethyl-1H-imidazo[4,5-c]pyridine	870135-17-4		250mg	$ 535.00	2022-04-28
TRC	C278750-500mg	4-Chloro-1,6-dimethyl-1H-imidazo[4,5-c]pyridine	870135-17-4		500mg	$ 845.00	2022-04-28
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	TBW147-5g	4-chloro-1,6-dimethyl-1H-imidazo[4,5-c]pyridine	870135-17-4	95%	5g	$1800	2023-09-07
eNovation Chemicals LLC	Y0992625-5g	4-chloro-1,6-dimethyl-1H-imidazo[4,5-c]pyridine	870135-17-4	95%	5g	$1300	2024-08-02
Chemenu	CM128923-1g	4-chloro-1,6-dimethyl-1H-imidazo[4,5-c]pyridine	870135-17-4	95%	1g	$356	2021-08-05
Alichem	A029183101-1g	4-Chloro-1,6-dimethyl-1H-imidazo[4,5-c]pyridine	870135-17-4	95%	1g	$400.00	2023-08-31
Enamine	EN300-3277252-1g	4-chloro-1,6-dimethyl-1H-imidazo[4,5-c]pyridine	870135-17-4	95%	1g	$986.0	2023-09-04
Enamine	EN300-3277252-5g	4-chloro-1,6-dimethyl-1H-imidazo[4,5-c]pyridine	870135-17-4	95%	5g	$2858.0	2023-09-04

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Production Method

Production Method 1

182257-03-0

870135-17-4

Reaction Conditions

1.1 Reagents: Iron , Hydrochloric acid Solvents: Methanol , Water ; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 10, rt
2.1 Solvents: Dimethylformamide ; rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; 12 h, rt

Reference

2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine and Analogues as A2A Adenosine Receptor Antagonists. Design, Synthesis, and Pharmacological Characterization

Minetti, Patrizia; et al, Journal of Medicinal Chemistry, 2005, 48(22), 6887-6896

Production Method 2

870135-16-3

870135-17-4

Reaction Conditions

1.1 Solvents: Dimethylformamide ; rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 12 h, rt

Reference

2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine and Analogues as A2A Adenosine Receptor Antagonists. Design, Synthesis, and Pharmacological Characterization

Minetti, Patrizia; et al, Journal of Medicinal Chemistry, 2005, 48(22), 6887-6896

Production Method 3

63897-12-1

870135-17-4

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Ethanol , Water ; rt; overnight, rt
2.1 Reagents: Iron , Hydrochloric acid Solvents: Methanol , Water ; overnight, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ; pH 10, rt
3.1 Solvents: Dimethylformamide ; rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; 12 h, rt

Reference

2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine and Analogues as A2A Adenosine Receptor Antagonists. Design, Synthesis, and Pharmacological Characterization

Minetti, Patrizia; et al, Journal of Medicinal Chemistry, 2005, 48(22), 6887-6896

Production Method 4

4966-90-9

870135-17-4

Reaction Conditions

1.1 Reagents: N,N-Diethylaniline , Phosphorus oxychloride Solvents: Phosphorus oxychloride ; 3 h, 100 °C; cooled
1.2 Reagents: Water ; 2.5 h, rt
2.1 Reagents: Sodium carbonate Solvents: Ethanol , Water ; rt; overnight, rt
3.1 Reagents: Iron , Hydrochloric acid Solvents: Methanol , Water ; overnight, rt
3.2 Reagents: Sodium hydroxide Solvents: Water ; pH 10, rt
4.1 Solvents: Dimethylformamide ; rt
4.2 Reagents: Hydrochloric acid Solvents: Water ; 12 h, rt

Reference

2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine and Analogues as A2A Adenosine Receptor Antagonists. Design, Synthesis, and Pharmacological Characterization

Minetti, Patrizia; et al, Journal of Medicinal Chemistry, 2005, 48(22), 6887-6896

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Raw materials

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Preparation Products

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine (870135-17-4)

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:870135-17-4)4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine

Order Number:A862936

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:38

Price ($):305.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines

870135-17-4 (4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:870135-17-4)4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine

Purity:99%

Quantity:1g

Price ($):305.0

Cas no 870135-17-4 (4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine)

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Pricemore >>

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Raw materials

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Preparation Products

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Suppliers

4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine Related Literature

Related Categories

870135-17-4 (4-Chloro-1,6-dimethyl-1H-imidazo4,5-cpyridine) Related Products